Cas no 2384151-54-4 (tert-butyl 2-(2-hydroxy-2-methylcyclohexyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-(2-hydroxy-2-methylcyclohexyl)pyrrolidine-1-carboxylate
• CAS No: 2384151-54-4
• MF: C₁₆H₂₉NO₃
• MW: 283.406365156174
• CID: 5175004
• PubChem ID: 165768787
• Update Time: 2025-11-05

tert-butyl 2-(2-hydroxy-2-methylcyclohexyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 2-(2-hydroxy-2-methylcyclohexyl)-, 1,1-dimethylethyl ester
• tert-butyl 2-(2-hydroxy-2-methylcyclohexyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C16H29NO3/c1-15(2,3)20-14(18)17-11-7-9-13(17)12-8-5-6-10-16(12,4)19/h12-13,19H,5-11H2,1-4H3
• InChI Key： AVBNPHPGLFFUNB-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC1C1CCCCC1(O)C

Additional information on tert-butyl 2-(2-hydroxy-2-methylcyclohexyl)pyrrolidine-1-carboxylate

tert-butyl 2-(2-hydroxy-2-methylcyclohexyl)pyrrolidine-1-carboxylate: A Comprehensive Overview

tert-butyl 2-(2-hydroxy-2-methylcyclohexyl)pyrrolidine-1-carboxylate, commonly referred to by its CAS number 2384151-54-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a hydroxyl group and a tert-butyl ester moiety. The presence of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

The synthesis of tert-butyl 2-(2-hydroxy-2-methylcyclohexyl)pyrrolidine-1-carboxylate involves a multi-step process that typically begins with the preparation of the pyrrolidine derivative. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of the chiral center within the molecule, ensuring high enantiomeric excess. This has been particularly beneficial in applications where stereochemistry plays a critical role, such as in drug discovery and chiral resolution processes.

One of the most notable features of this compound is its versatility in chemical reactions. The hydroxyl group on the cyclohexane ring can undergo various transformations, including oxidation, esterification, and protection/deprotection reactions. For instance, recent studies have demonstrated its utility in click chemistry, where it serves as a versatile building block for constructing complex molecular architectures. Additionally, the tert-butyl ester group provides an excellent leaving group for substitution reactions, further enhancing its reactivity.

In terms of physical properties, tert-butyl 2-(2-hydroxy-2-methylcyclohexyl)pyrrolidine-1-carboxylate exhibits a melting point of approximately 85°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility profile makes it suitable for use in various chromatographic techniques, including high-performance liquid chromatography (HPLC), where it serves as both an analyte and a reference standard.

The applications of this compound span across multiple disciplines. In pharmaceutical research, it has been employed as an intermediate in the synthesis of bioactive compounds targeting various therapeutic areas, such as inflammation and neurodegenerative diseases. Recent studies have highlighted its potential as a lead compound for developing novel anti-inflammatory agents due to its ability to modulate key inflammatory pathways.

In materials science, tert-butyl 2-(2-hydroxy-2-methylcyclohexyl)pyrrolidine-1-carboxylate has found use as a precursor for the preparation of advanced polymers and surfactants. Its amphiphilic nature allows it to act as an emulsifier in polymer formulations, enhancing their stability and performance under varying environmental conditions.

From an environmental standpoint, researchers have investigated the biodegradability of this compound under aerobic and anaerobic conditions. Studies indicate that it undergoes rapid microbial degradation under aerobic conditions, suggesting its potential as an eco-friendly alternative to traditional synthetic compounds.

In conclusion, tert-butyl 2-(2-hydroxy-2-methylcyclohexyl)pyrrolidine-1-carboxylate, with its unique structure and versatile reactivity, continues to be a focal point in contemporary chemical research. Its wide-ranging applications across pharmaceuticals, materials science, and environmental chemistry underscore its importance as a valuable chemical entity.